1-Methyl-3,3-diphenyl-3,3a-dihydrocyclohepta[b]pyrrol-2(1H)-one

• CAS No.: 62515-81-5
• Molecular Formula: C22H19NO
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 1-methyl-3,3-diphenyl-3aH-cyclohepta[b]pyrrol-2-one
• InChI: InChI=1S/C22H19NO/c1-23-20-16-10-4-9-15-19(20)22(21(23)24,17-11-5-2-6-12-17)18-13-7-3-8-14-18/h2-16,19H,1H3
• InChI Key: ZTEPOXSSDSECSU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=CC2C(C1=O)(C3=CC=CC=C3)C4=CC=CC=C4

Description

1-Methyl-3,3-diphenyl-3,3a-dihydrocyclohepta[b]pyrrol-2(1H)-one is a complex organic compound characterized by its unique structure, which includes a cyclohepta[b]pyrrol core

Preparation Methods

The synthesis of 1-Methyl-3,3-diphenyl-3,3a-dihydrocyclohepta[b]pyrrol-2(1H)-one typically involves multi-step organic reactions. One common synthetic route includes the cyclization of appropriate precursors under controlled conditions. Industrial production methods may involve the use of catalysts and optimized reaction conditions to ensure high yield and purity. Specific details on the synthetic routes and reaction conditions are often proprietary and may vary depending on the desired application .

Chemical Reactions Analysis

1-Methyl-3,3-diphenyl-3,3a-dihydrocyclohepta[b]pyrrol-2(1H)-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert this compound into its corresponding alcohols or amines.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the molecule, altering its properties and reactivity.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-Methyl-3,3-diphenyl-3,3a-dihydrocyclohepta[b]pyrrol-2(1H)-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: Its derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and as a catalyst in various chemical processes

Mechanism of Action

The mechanism of action of 1-Methyl-3,3-diphenyl-3,3a-dihydrocyclohepta[b]pyrrol-2(1H)-one involves its interaction with specific molecular targets. These interactions can lead to the modulation of biological pathways, resulting in various pharmacological effects. The exact molecular targets and pathways involved are subjects of ongoing research and may vary depending on the specific application .

Comparison with Similar Compounds

1-Methyl-3,3-diphenyl-3,3a-dihydrocyclohepta[b]pyrrol-2(1H)-one can be compared with similar compounds such as:

2-Ethyl-5-methyl-3,3-diphenyl-1-pyrroline: This compound shares a similar core structure but differs in its substituents, leading to different chemical and biological properties.

Tetrahydro-1-methyl-3,3-diphenyl-1H,3H-pyrrolo[1,2-c][1,3,2]oxazaborol: This compound is used in asymmetric synthesis and has unique catalytic properties.